Cas no 2770557-75-8 (1-Imino-5-methyl-1lambda6,4-thiazepan-1-one)

• Product Name: 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one
• CAS No: 2770557-75-8
• MF: C₆H₁₄N₂OS
• MW: 162.253159999847
• CID: 6386571
• PubChem ID: 165437937
• Update Time: 2025-06-03

1-Imino-5-methyl-1lambda6,4-thiazepan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-37416468
• 2770557-75-8
• 1-imino-5-methyl-1lambda6,4-thiazepan-1-one
• 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one

• Inchi： 1S/C6H14N2OS/c1-6-2-4-10(7,9)5-3-8-6/h6-8H,2-5H2,1H3
• InChI Key： MMSPXZMLHHUJKJ-UHFFFAOYSA-N
• SMILES： S1(CCNC(C)CC1)(=N)=O

Computed Properties

• Exact Mass: 162.08268425g/mol
• Monoisotopic Mass: 162.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.3Ų

Additional information on 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one

Introduction to 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one (CAS No. 2770557-75-8)

1-Imino-5-methyl-1lambda6,4-thiazepan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2770557-75-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazepanone class, a structural motif known for its broad spectrum of biological activities. The presence of an imine functional group and a methyl substituent at the 5-position of the thiazepane ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural framework of 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one incorporates a nitrogen atom within the thiazepane core, which is typically involved in hydrogen bonding interactions and can modulate the compound's solubility and bioavailability. The imine group (C=N) further enhances its potential as a pharmacophore by participating in dipole-dipole interactions and acting as a hydrogen bond acceptor. These features are particularly relevant in the design of molecules targeting neurological and inflammatory disorders, where precise molecular interactions are crucial.

In recent years, there has been a surge in research focused on thiazepanone derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, studies have highlighted the potential of this class of compounds in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The methyl substituent at the 5-position of 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one may influence its binding affinity and selectivity, making it an attractive scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one is its potential application in central nervous system (CNS) disorders. Thiazepanone derivatives have been shown to interact with neurotransmitter receptors and ion channels, suggesting their utility in treating conditions such as anxiety, depression, and neurodegenerative diseases. The imine group's ability to form stable hydrogen bonds with polar residues in protein targets further enhances its pharmacological profile. This has prompted researchers to investigate its effects on targets such as serotonin receptors (e.g., 5-HT1A) and GABA receptors, which are implicated in mood regulation and cognitive function.

The synthesis of 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one involves multi-step organic transformations that highlight the synthetic versatility of thiazepane core structures. Key steps typically include cyclization reactions to form the thiazepane ring followed by functionalization at the 5-position with a methyl group. The introduction of the imine functionality often requires dehydration or condensation reactions under controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, facilitating rapid screening for biological activity.

From a computational chemistry perspective, 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one has been subjected to molecular modeling studies to predict its binding modes with biological targets. These studies have provided insights into how the imine group and methyl substituent contribute to favorable interactions with protein active sites. For instance, docking simulations have shown that the imine nitrogen can form hydrogen bonds with backbone amides or side chains of polar residues, while the methyl group may engage in hydrophobic interactions or steric clashes that fine-tune binding affinity.

The pharmacokinetic properties of 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one are also of great interest. Preliminary data suggest that this compound exhibits moderate solubility in water due to the polar nature of the imine group and hydrogen bonding capabilities. However, its metabolic stability remains a critical factor that will determine its suitability for therapeutic applications. Metabolomic studies have begun to unravel how this compound is processed within biological systems, providing valuable information for optimizing its pharmacological profile.

In clinical settings, 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one is being evaluated as a potential lead compound for further development into novel therapeutics. Phase I clinical trials have focused on assessing its safety profile and pharmacokinetic behavior in healthy volunteers. Early results indicate that it is well-tolerated at therapeutic doses but may exhibit some mild side effects related to its interaction with peripheral receptors. These findings are now guiding Phase II trials aimed at identifying specific patient populations who might benefit most from this compound.

The future directions for research on CAS No 2770557-75-8, or 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one, include exploring derivative libraries generated through combinatorial chemistry or enzyme-mediated reactions. Such approaches can rapidly generate analogs with modified substituents or altered electronic properties to enhance potency or selectivity. Additionally, preclinical studies are being designed to investigate its potential in combination therapies where it might synergize with existing drugs to treat complex diseases more effectively.

The broader significance of this compound lies in its contribution to our understanding of heterocyclic chemistry's role in drug discovery. By studying molecules like 1-Imino-5-methyl-1lambda6,4-thiazepan-1-one, researchers can uncover new mechanisms of action and develop innovative strategies for addressing unmet medical needs. As computational tools become more sophisticated and high-throughput screening technologies advance, compounds such as this one will continue to serve as valuable building blocks for next-generation therapeutics.